Cas no 59777-67-2 (Methyl 3-sulfamoylbenzoate)

• Product Name: Methyl 3-sulfamoylbenzoate
• CAS No: 59777-67-2
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD06408801
• CID: 384043
• PubChem ID: 108836
• Update Time: 2025-10-21

Methyl 3-sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-sulfamoylbenzoate
• 2-AMINOSOLFONYL METHYL BENZOATE
• Benzoic acid,3-(aminosulfonyl)-, methyl ester
• Methyl,3-aminosulfonyl benzoate
• 3-Sulfamoyl-benzoesaeure-methylester
• Methyl-3-sulfamoylbenzoat
• FT-0651015
• Methyl, 3-aminosulfonyl benzoate
• Z53850824
• DTXSID7069360
• CHEMBL356422
• AC-14015
• Benzoic acid, 3-(aminosulfonyl)-, methyl ester
• BUYUOBGADRKVAP-UHFFFAOYSA-N
• Methyl 3-(aminosulfonyl)benzoate
• METHYL 3-AMINOSULFONYLBENZOATE
• AKOS000146554
• A869120
• SCHEMBL2300229
• 3-Sulfamoyl-benzoic acid methyl ester
• MFCD06408801
• 59777-67-2
• EN300-59663
• AS-30061
• DB-007635
• Methyl,3-aminosulfonylbenzoate

• MDL： MFCD06408801
• Inchi： 1S/C8H9NO4S/c1-13-8(10)6-3-2-4-7(5-6)14(9,11)12/h2-5H,1H3,(H2,9,11,12)
• InChI Key： BUYUOBGADRKVAP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)OC)C=1)(N)(=O)=O

Computed Properties

• Exact Mass: 215.02500
• Monoisotopic Mass: 215.025228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.8

Experimental Properties

• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 402.4°C at 760 mmHg
• Flash Point: 197.1°C
• Refractive Index: 1.556
• Solubility: Slightly soluble (2.6 g/l) (25 º C),
• PSA: 94.84000
• LogP: 1.90170